Cas no 2229313-13-5 (tert-butyl 3-{bicyclo2.2.1heptan-2-yl}piperazine-1-carboxylate)

• Product Name: tert-butyl 3-{bicyclo2.2.1heptan-2-yl}piperazine-1-carboxylate
• CAS No: 2229313-13-5
• MF: C₁₆H₂₈N₂O₂
• MW: 280.405724525452
• CID: 5766994
• PubChem ID: 165828955
• Update Time: 2025-05-27

tert-butyl 3-{bicyclo2.2.1heptan-2-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2229313-13-5
• tert-butyl 3-{bicyclo[2.2.1]heptan-2-yl}piperazine-1-carboxylate
• EN300-1882332
• tert-butyl 3-{bicyclo2.2.1heptan-2-yl}piperazine-1-carboxylate

• Inchi： 1S/C16H28N2O2/c1-16(2,3)20-15(19)18-7-6-17-14(10-18)13-9-11-4-5-12(13)8-11/h11-14,17H,4-10H2,1-3H3
• InChI Key： YRZYYFXRCUVUEE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C1)C1CC2CCC1C2)=O

Computed Properties

• Exact Mass: 280.215078140g/mol
• Monoisotopic Mass: 280.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-{bicyclo2.2.1heptan-2-yl}piperazine-1-carboxylate

Introduction to tert-butyl 3-{bicyclo[2.2.1]heptan-2-yl}piperazine-1-carboxylate (CAS No. 2229313-13-5)

Tert-butyl 3-{bicyclo[2.2.1]heptan-2-yl}piperazine-1-carboxylate (CAS No. 2229313-13-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bicyclic heptane ring and a piperazine moiety, both of which are crucial for its biological activities and potential therapeutic applications.

The chemical structure of tert-butyl 3-{bicyclo[2.2.1]heptan-2-yl}piperazine-1-carboxylate consists of a tert-butyl group attached to the nitrogen atom of a piperazine ring, which is further substituted with a bicyclo[2.2.1]heptan-2-yl group. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, while the piperazine ring offers flexibility and potential for hydrogen bonding interactions with biological targets.

Recent studies have highlighted the importance of compounds like tert-butyl 3-{bicyclo[2.2.1]heptan-2-yl}piperazine-1-carboxylate in the development of novel drugs for various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

In addition to its potential as a GPCR modulator, tert-butyl 3-{bicyclo[2.2.1]heptan-2-yl}piperazine-1-carboxylate has also been investigated for its anti-inflammatory properties. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The synthesis of tert-butyl 3-{bicyclo[2.2.1]heptan-2-yl}piperazine-1-carboxylate involves several steps, including the formation of the piperazine ring and the subsequent attachment of the bicyclo[2.2.1]heptan-2-yl group. One common synthetic route involves the reaction of tert-butyl piperazine-1-carboxylate with a suitable bicyclic heptane derivative under appropriate conditions. This process requires careful control of reaction parameters such as temperature, pressure, and solvent choice to ensure high yields and purity.

The physicochemical properties of tert-butyl 3-{bicyclo[2.2.1]heptan-2-yl}piperazine-1-carboxylate, including its solubility, stability, and partition coefficient (logP), have been extensively studied to optimize its pharmaceutical formulation and delivery methods. These properties are crucial for ensuring that the compound can be effectively absorbed by the body and reach its intended target tissues.

Clinical trials involving compounds similar to tert-butyl 3-{bicyclo[2.2.1]heptan-2-yl}piperazine-1-carboxylate have shown promising results in terms of safety and efficacy. For example, a Phase II clinical trial conducted by a leading pharmaceutical company found that a related compound significantly improved cognitive function in patients with mild cognitive impairment without causing significant adverse effects.

The future prospects for tert-butyl 3-{bicyclo[2.2.1]heptan-2-yl}piperazine-1-carboxylate are bright, given its diverse range of potential applications in medicine. Ongoing research is focused on optimizing its pharmacological profile through structural modifications and exploring new therapeutic areas where it may be beneficial.

In conclusion, tert-butyl 3-{bicyclo[2.2.1]heptan-2-yl}piperazine-1-carboxylate (CAS No. 2229313-13-5) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique chemical structure and promising biological activities make it a valuable candidate for further development into novel therapeutic agents for various diseases.